Cas no 150881-02-0 (Aurantiamide benzoate)

• Product name: Aurantiamide benzoate
• CAS No: 150881-02-0
• MF: C₃₂H₃₀N₂O₄
• MW: 506.591608524323
• CID: 3026319
• PubChem ID: 102153907

Aurantiamide benzoate Chemical and Physical Properties

Names and Identifiers

• Aurantiamide benzoate
• Benzenepropanamide, α-(benzoylamino)-N-[(1S)-1-[(benzoyloxy)methyl]-2-phenylethyl]-, (αS)-
• 150881-02-0
• AKOS040735742
• HY-N10863
• CS-0637297

• Inchi： 1S/C32H30N2O4/c35-30(26-17-9-3-10-18-26)34-29(22-25-15-7-2-8-16-25)31(36)33-28(21-24-13-5-1-6-14-24)23-38-32(37)27-19-11-4-12-20-27/h1-20,28-29H,21-23H2,(H,33,36)(H,34,35)/t28-,29-/m0/s1
• InChI Key： WJJGUIYRXBJSMQ-VMPREFPWSA-N
• SMILES： [C@@H](NC(C1C=CC=CC=1)=O)(C(=O)N[C@H](COC(C1C=CC=CC=1)=O)CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 506.22055744g/mol
• Monoisotopic Mass: 506.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 14
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Dendroviguiera sylvatica
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Phenylalanine and derivatives